N-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)-1-azepanecarboxamide

• IUPAC Name: N-(3-methyl-1,1-dioxothiolan-3-yl)azepane-1-carboxamide
• InChI: InChI=1S/C12H22N2O3S/c1-12(6-9-18(16,17)10-12)13-11(15)14-7-4-2-3-5-8-14/h2-10H2,1H3,(H,13,15)
• InChI Key: RPEXTOVIMXFXSX-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCS(=O)(=O)C1)NC(=O)N2CCCCCC2
• Molecular Formula: C12H22N2O3S
• Molecular Weight: 274.38 g/mol

Description

N-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)-1-azepanecarboxamide, also known as MT-45, is a synthetic opioid analgesic drug that was first synthesized in the 1970s. It is a potent agonist of the μ-opioid receptor and has been found to have strong analgesic effects in animal studies. However, due to its potential for abuse and addiction, it has not been approved for medical use in humans.

Mechanism of Action

Target of Action

The primary target of N-(3-methyl-1,1-dioxidotetrahydrothiophen-3-yl)azepane-1-carboxamide is the G protein-gated inwardly-rectifying potassium (GIRK) channels . These channels are key effectors in GPCR signaling pathways that modulate excitability in cells .

Mode of Action

This compound acts as an activator of the GIRK channels . It interacts with these channels, leading to their activation and subsequent changes in cell excitability .

Biochemical Pathways

The activation of GIRK channels by this compound affects the GPCR signaling pathways . These pathways play a crucial role in various physiological processes and potential targets for numerous indications, such as pain perception, epilepsy, reward/addiction, and anxiety .

Pharmacokinetics

The compound has been evaluated in tier 1 DMPK assays and has shown nanomolar potency as GIRK1/2 activators with improved metabolic stability over the prototypical urea-based compounds . .

Result of Action

The activation of GIRK channels by this compound leads to changes in cell excitability . This can have various effects at the molecular and cellular levels, depending on the specific physiological context.

Advantages and Limitations for Lab Experiments

N-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)-1-azepanecarboxamide has several advantages for use in laboratory experiments. It is a potent and selective agonist of the μ-opioid receptor, which makes it a useful tool for studying the receptor's function. However, its potential for abuse and addiction is a major limitation, as it can be difficult to control for these factors in animal studies.

Future Directions

There are several future directions for research on N-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)-1-azepanecarboxamide. One area of interest is the development of new opioid drugs that have similar analgesic effects but lower potential for abuse and addiction. Another area of interest is the development of new treatments for opioid addiction, which is a growing problem worldwide. Finally, there is a need for further research into the mechanism of action of opioids, including N-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)-1-azepanecarboxamide, in order to better understand their effects on the central nervous system.

Scientific Research Applications

N-(3-methyl-1,1-dioxidotetrahydro-3-thienyl)-1-azepanecarboxamide has been used extensively in animal studies to investigate its analgesic effects and mechanism of action. It has also been used to study the development of opioid tolerance and dependence.